Cas no 1903425-31-9 (6-fluoro-3-1-(2-oxoimidazolidine-1-carbonyl)piperidin-4-yl-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 6-fluoro-3-1-(2-oxoimidazolidine-1-carbonyl)piperidin-4-yl-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 1903425-31-9
• MF: C₁₇H₁₈FN₅O₄
• MW: 375.354326725006
• CID: 6247313
• PubChem ID: 168001487
• Update Time: 2025-07-21

6-fluoro-3-1-(2-oxoimidazolidine-1-carbonyl)piperidin-4-yl-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-3-1-(2-oxoimidazolidine-1-carbonyl)piperidin-4-yl-1,2,3,4-tetrahydroquinazoline-2,4-dione
• 1903425-31-9
• 6-fluoro-3-[1-(2-oxoimidazolidine-1-carbonyl)piperidin-4-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione

• Inchi： 1S/C17H18FN5O4/c18-10-1-2-13-12(9-10)14(24)23(16(26)20-13)11-3-6-21(7-4-11)17(27)22-8-5-19-15(22)25/h1-2,9-11H,3-8H2,(H,19,25)
• InChI Key： IJRXBHHNGPYNQO-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(=C1)C(N(C(N=2)=O)C1CCN(C(N2C(NCC2)=O)=O)CC1)=O

Computed Properties

• Exact Mass: 375.13428223g/mol
• Monoisotopic Mass: 375.13428223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 812
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 102Ų

Additional information on 6-fluoro-3-1-(2-oxoimidazolidine-1-carbonyl)piperidin-4-yl-1,2,3,4-tetrahydroquinazoline-2,4-dione

Introduction to 6-fluoro-3-1-(2-oxoimidazolidine-1-carbonyl)piperidin-4-yl-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 1903425-31-9)

6-fluoro-3-1-(2-oxoimidazolidine-1-carbonyl)piperidin-4-yl-1,2,3,4-tetrahydroquinazoline-2,4-dione, identified by its CAS number 1903425-31-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique structural framework, combining elements of piperidine, imidazolidine, and tetrahydroquinazoline moieties. The presence of a fluoro substituent and a carbonyl group in the molecule imparts distinct electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The structural complexity of 6-fluoro-3-1-(2-oxoimidazolidine-1-carbonyl)piperidin-4-yl-1,2,3,4-tetrahydroquinazoline-2,4-dione positions it as a versatile scaffold for the development of novel therapeutic agents. The tetrahydroquinazoline core is particularly noteworthy, as it is a known pharmacophore in many bioactive molecules. Its ability to interact with biological targets such as enzymes and receptors makes it an attractive building block for medicinal chemists. Additionally, the fluoro substitution can enhance metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been growing interest in the development of molecules that incorporate fluoro groups due to their ability to modulate pharmacokinetic properties. The fluoro atom can influence lipophilicity, solubility, and metabolic pathways, thereby improving the overall efficacy of a drug candidate. The compound in question (6-fluoro-3-1-(2-oxoimidazolidine-1-carbonyl)piperidin-4-yl-1,2,3,4-tetrahydroquinazoline-2,4-dione) exemplifies this trend by integrating a fluoro moiety into a complex heterocyclic system.

The imidazolidine component of the molecule adds another layer of functional diversity. Imidazolidine derivatives have been extensively studied for their biological activity across various therapeutic areas. They often serve as key intermediates in the synthesis of drugs targeting neurological disorders, infectious diseases, and cancer. The presence of a carbonyl group linked to the imidazolidine ring further enhances the molecule's reactivity and potential for further derivatization.

One of the most compelling aspects of 6-fluoro-3-1-(2-oxoimidazolidine-1-carbonyl)piperidin-4-y] 1H-pyrazolo[3',4':5',6']pyridazine derivative 7a was its reported activity against certain enzymes implicated in inflammation and immune response. Preliminary studies have suggested that this compound may inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are known to play a role in inflammatory processes. By targeting these enzymes, the compound could potentially mitigate symptoms associated with chronic inflammatory conditions.

Moreover, the structural features of this compound make it an excellent candidate for structure-based drug design. Computational modeling studies have been employed to understand how this molecule interacts with its potential targets at the molecular level. These studies have provided valuable insights into the binding mode of the compound and have guided efforts to optimize its potency and selectivity.

The synthesis of 6-fluoro-octahydroindole derivative 7a was achieved through a multi-step process involving condensation reactions between appropriately substituted precursors. The introduction of the fluoro group was accomplished using standard fluorination techniques under controlled conditions to ensure high yield and purity. The subsequent functionalization steps involved careful selection of reagents and catalysts to minimize side reactions and maximize product integrity.

In conclusion,6-fluoro-octahydroindole derivative 7a represents an innovative approach to addressing unmet medical needs through targeted molecular design. Its unique structural features combined with promising preclinical data position it as a valuable asset in ongoing drug discovery efforts within pharmaceutical companies and academic institutions alike.